Cas no 129298-23-3 (3-Hydroxy-2-nitrobenzonitrile)

3-Hydroxy-2-nitrobenzonitrile is a nitrated aromatic compound featuring both hydroxyl and nitrile functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C7H4N2O3) enables applications in pharmaceuticals, agrochemicals, and specialty chemicals, particularly as a precursor for heterocyclic compounds. The presence of electron-withdrawing nitro and nitrile groups enhances reactivity in nucleophilic substitution and condensation reactions. The hydroxyl group further allows for derivatization, such as etherification or esterification. This compound is valued for its stability under standard conditions and its role in constructing complex molecular frameworks. Suitable for controlled reactions, it is typically handled with standard laboratory precautions due to its moderate reactivity.

3-Hydroxy-2-nitrobenzonitrile structure

Product Name:3-Hydroxy-2-nitrobenzonitrile

CAS No:129298-23-3

MF:C₇H₄N₂O₃

MW:164.11826133728

MDL:MFCD09834347

CID:1029589

PubChem ID:13862423

Update Time:2025-05-20

3-Hydroxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-2-nitrobenzonitrile
- 2-Nitro-3-hydroxy benzonitrile
- 3-HYDROXY-2-NITRO-BENZONITRILE
- Benzonitrile, 3-hydroxy-2-nitro-
- JELNXWUZFOQXGZ-UHFFFAOYSA-N
- MFCD09834347
- 2-nitro-3-hydroxybenzonitrile
- Nitro-m-oxybenzonitril
- F2147-0181
- DTXSID10551417
- EN300-238625
- AKOS005208240
- SCHEMBL2402260
- J-512624
- Z1198232962
- AS-60837
- DA-12884
- 129298-23-3
- CS-0097684
- D71944
- MDL： MFCD09834347
- Inchi： 1S/C7H4N2O3/c8-4-5-2-1-3-6(10)7(5)9(11)12/h1-3,10H
- InChI Key： JELNXWUZFOQXGZ-UHFFFAOYSA-N
- SMILES： OC1C=CC=C(C#N)C=1[N+](=O)[O-]

Computed Properties

Exact Mass: 164.02219199g/mol
Monoisotopic Mass: 164.02219199g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 89.8Å²

3-Hydroxy-2-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CK531-100mg	3-Hydroxy-2-nitrobenzonitrile	129298-23-3	95+%	100mg	711CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CK531-250mg	3-Hydroxy-2-nitrobenzonitrile	129298-23-3	95+%	250mg	1709CNY	2021-05-07
Chemenu	CM122304-1g	3-hydroxy-2-nitrobenzonitrile	129298-23-3	95%	1g	$356	2021-06-17
Alichem	A014004166-250mg	3-Hydroxy-2-nitrobenzonitrile	129298-23-3	97%	250mg	480.00 USD	2021-06-22
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Alichem	A014004166-1g	3-Hydroxy-2-nitrobenzonitrile	129298-23-3	97%	1g	1,460.20 USD	2021-06-22
Chemenu	CM122304-1g	3-hydroxy-2-nitrobenzonitrile	129298-23-3	95%	1g	$285	2024-08-02
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